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Compound of Interest

Compound Name: SW-034538

Cat. No.: B12415436 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of potent chemical compounds like SW-034538, a TAO2 inhibitor, are paramount for

ensuring a secure laboratory environment and the integrity of experimental outcomes. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a culture of safety and build trust in laboratory practices.

Immediate Safety and Handling Protocols
Adherence to strict safety protocols is the first line of defense when working with SW-034538.

The following table summarizes the key safety information derived from the Material Safety

Data Sheet (MSDS).
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Parameter Information

CAS Number 412919-82-5

GHS Hazard Statements

Harmful if swallowed. Causes skin irritation.

Causes serious eye irritation. May cause

respiratory irritation.

Signal Word Warning

Precautionary Statements

Avoid breathing

dust/fume/gas/mist/vapors/spray. Wash skin

thoroughly after handling. Do not eat, drink or

smoke when using this product. Use only

outdoors or in a well-ventilated area. Wear

protective gloves/protective clothing/eye

protection/face protection.

Personal Protective Equipment (PPE)
A robust PPE strategy is critical. The following diagram outlines the mandatory PPE for

handling SW-034538.

Caption: Mandatory Personal Protective Equipment for Handling SW-034538.

Experimental Protocols: Step-by-Step Guidance
Detailed methodologies for common laboratory procedures involving SW-034538 are crucial for

minimizing risk.

Weighing and Reconstitution
Preparation: Don appropriate PPE and ensure the chemical fume hood is operational.

Weighing: Tare a suitable container on an analytical balance inside the fume hood. Carefully

weigh the desired amount of SW-034538 powder.

Reconstitution: Add the appropriate solvent (e.g., DMSO) to the powder in the fume hood.

Cap the vial and vortex until the compound is fully dissolved.
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Spill Management
In the event of a spill, immediate and correct action is vital.

Evacuate: Alert others in the vicinity and evacuate the immediate area.

Contain: If safe to do so, prevent the spread of the spill using absorbent materials.

Neutralize/Absorb: For small spills, cover with an appropriate absorbent material (e.g.,

vermiculite, sand).

Clean: Carefully collect the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable decontaminating solution.

Ventilate: Ensure the area is well-ventilated.

Disposal Plan: A Cradle-to-Grave Approach
The disposal of SW-034538 and its associated waste must be handled with meticulous care to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
All materials that come into contact with SW-034538 are considered hazardous waste. This

includes:

Empty vials and containers

Contaminated PPE (gloves, lab coats)

Pipette tips and other disposable labware

Spill cleanup materials

These items must be collected in a clearly labeled, leak-proof hazardous waste container.

Disposal Workflow
The following diagram illustrates the required disposal workflow for SW-034538.
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Caption: Disposal Workflow for SW-034538 Contaminated Waste.

Understanding the Mechanism: SW-034538 as a
TAO2 Inhibitor
SW-034538 is an inhibitor of TAO2 (Thousand and one amino acid kinase 2), a

serine/threonine kinase involved in cellular signaling pathways.[1][2] Understanding its

mechanism of action is key to its application in research.

Parameter Value Reference

Target TAO2 [1][2]

IC50 300 nM [1][2]

The following diagram illustrates the inhibitory action of SW-034538 on the TAO2 signaling

pathway.

Caption: Inhibitory Action of SW-034538 on the TAO2 Signaling Pathway.

By providing this comprehensive guidance, we aim to empower researchers to handle SW-
034538 with the utmost confidence and safety, thereby fostering a secure and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12415436#personal-protective-equipment-for-
handling-sw-034538]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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